Cas no 2228375-04-8 (3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-amine)

• Product Name: 3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-amine
• CAS No: 2228375-04-8
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6023973
• PubChem ID: 134241767
• Update Time: 2025-08-02

3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-amine
• SCHEMBL19850941
• 2228375-04-8
• 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-1-amine
• EN300-1788897

• Inchi： 1S/C12H21N/c1-12(2)10-6-5-9(4-3-7-13)11(12)8-10/h5,10-11H,3-4,6-8,13H2,1-2H3
• InChI Key： MNSQPMMEZIIPOT-UHFFFAOYSA-N
• SMILES： NCCCC1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-amine

3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-1-amine

The compound 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-1-amine, with the CAS number 2228375-04-8, is a specialized organic compound that has garnered attention in various fields of chemical research. This compound belongs to the class of bicyclic amines, characterized by its unique bicyclo[3.1.1]heptene framework and the presence of a tertiary amine group. The molecule's structure is notable for its rigid bicyclic system, which imparts unique physical and chemical properties, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its bicyclic structure provides a rigid scaffold that can be advantageous in designing bioactive molecules with specific pharmacokinetic profiles. Researchers have explored its role as a building block for constructing complex molecular architectures, particularly in the context of creating novel therapeutic agents targeting various disease states.

The synthesis of 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-1-amine involves a multi-step process that typically begins with the preparation of the bicyclic framework followed by functionalization to introduce the amine group. One common approach involves ring-closing metathesis to form the bicyclo[3.1.1]heptene system, which is subsequently modified to attach the propaneamine moiety. This method has been optimized in recent years to improve yield and purity, reflecting advancements in catalytic processes and green chemistry principles.

In terms of applications, this compound has shown promise in materials science as well. Its rigid structure and ability to form hydrogen bonds make it a candidate for use in polymer synthesis or as a component in advanced materials with tailored mechanical properties. Additionally, its thermal stability has been studied under various conditions, revealing its suitability for high-temperature applications.

Recent research has also focused on understanding the stereochemical properties of this compound. The bicyclo[3.1.1]heptene system exhibits a high degree of conformational rigidity, which can influence its reactivity and interactions with other molecules. Studies using computational chemistry tools have provided insights into its electronic structure and potential reactivity patterns, aiding in the design of more efficient synthetic pathways.

The compound's ability to act as an intermediate in organic synthesis has further expanded its utility across diverse chemical industries. Its role as an intermediate has been explored in the context of producing agrochemicals, pharmaceuticals, and specialty chemicals, underscoring its versatility as a building block for more complex molecules.

In conclusion, 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-1-amine stands out as a significant compound due to its unique structural features and wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new potential uses and optimize its synthesis methods, ensuring its relevance in both academic research and industrial applications.